Cas no 2758001-44-2 ((5-Bromo-2-methoxyphenyl)(imino)propyl-lambda6-sulfanone)

• Product Name: (5-Bromo-2-methoxyphenyl)(imino)propyl-lambda6-sulfanone
• CAS No: 2758001-44-2
• MF: C₁₀H₁₄BrNO₂S
• MW: 292.192660808563
• CID: 5914291
• PubChem ID: 165994877
• Update Time: 2025-06-26

(5-Bromo-2-methoxyphenyl)(imino)propyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• 2758001-44-2
• EN300-37347569
• (5-bromo-2-methoxyphenyl)(imino)propyl-lambda6-sulfanone
• (5-Bromo-2-methoxyphenyl)(imino)propyl-lambda6-sulfanone

• Inchi： 1S/C10H14BrNO2S/c1-3-6-15(12,13)10-7-8(11)4-5-9(10)14-2/h4-5,7,12H,3,6H2,1-2H3
• InChI Key： SVDMAMSTYBSJSH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)S(CCC)(=N)=O)OC

Computed Properties

• Exact Mass: 290.99286g/mol
• Monoisotopic Mass: 290.99286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.5Ų

Additional information on (5-Bromo-2-methoxyphenyl)(imino)propyl-lambda6-sulfanone

Comprehensive Overview of (5-Bromo-2-methoxyphenyl)(imino)propyl-lambda6-sulfanone (CAS No. 2758001-44-2)

The compound (5-Bromo-2-methoxyphenyl)(imino)propyl-lambda6-sulfanone (CAS No. 2758001-44-2) is a specialized sulfone derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and agrochemical research. Its bromo-methoxyphenyl moiety, combined with the imino-propyl-sulfanone functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

In recent years, the demand for sulfone-based compounds like 2758001-44-2 has surged due to their applications in developing antimicrobial agents and anti-inflammatory drugs. A growing trend in scientific literature highlights its role in addressing antibiotic resistance, a critical global health challenge. The compound’s lambda6-sulfanone configuration also contributes to its stability, making it a candidate for prodrug design and targeted delivery systems.

From a synthetic chemistry perspective, (5-Bromo-2-methoxyphenyl)(imino)propyl-lambda6-sulfanone offers a robust scaffold for structure-activity relationship (SAR) studies. Its electron-withdrawing bromo group and methoxy substituent enhance reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These properties align with the industry’s shift toward green chemistry, as researchers seek efficient, low-waste synthetic routes.

The compound’s relevance extends to material science, where its sulfone backbone is investigated for polymer modification and organic electronics. With the rise of flexible electronics and biodegradable materials, CAS No. 2758001-44-2 is being evaluated for its thermal stability and electronic properties. This dual applicability in life sciences and advanced materials underscores its interdisciplinary value.

Analytical characterization of 2758001-44-2 typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its stereochemical purity. Quality control protocols emphasize the importance of residual solvent analysis, particularly for pharmaceutical-grade batches. These rigorous standards address the increasing regulatory focus on impurity profiling in drug development.

In the context of AI-driven drug discovery, (5-Bromo-2-methoxyphenyl)(imino)propyl-lambda6-sulfanone has been featured in machine learning models predicting bioavailability and toxicity endpoints. Such computational approaches accelerate the identification of promising candidates, reducing reliance on traditional trial-and-error methods. This synergy between wet-lab chemistry and in silico tools reflects modern research paradigms.

Looking ahead, the compound’s potential in personalized medicine and combination therapies is being explored. Its modular structure allows for derivatization to enhance target specificity, addressing unmet medical needs in oncology and neurology. As patent landscapes evolve, CAS No. 2758001-44-2 may emerge as a keystone in next-generation therapeutics.